Cas no 27913-19-5 (3-(3-Methoxyphenyl)-2-propyn-1-ol)

• Product Name: 3-(3-Methoxyphenyl)-2-propyn-1-ol
• CAS No: 27913-19-5
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00671365
• CID: 254269
• PubChem ID: 15184634
• Update Time: 2025-05-26

3-(3-Methoxyphenyl)-2-propyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Propyn-1-ol,3-(3-methoxyphenyl)-
• 1-(3-methoxyphenyl)prop-2-yn-1-ol
• 2-Propyn-1-ol,3-(3-methoxyphenyl)
• 2-Propyn-1-ol,3-(m-methoxyphenyl)-(8CI)
• 3-(3-methoxy)-phenyl propargyl alcohol
• 3-(3-methoxylphenyl)-2-propyn-1-ol
• 3-(3-Methoxyphenyl)-2-propyn-1-ol
• 3-(3-methoxyphenyl)prop-2-yn-1-ol
• 3-(3-methoxyphenyl)prop-2-ynol
• 3-(3-methoxyphenyl)prop-2-ynyl alcohol
• 3-methoxyphenylpropargylalcohol
• CS-0450446
• 3-(3-Methoxy-phenyl)-prop-2-yn-1-ol
• 2-Propyn-1-ol, 3-(m-methoxyphenyl)-
• MFCD00671365
• 2-Propyn-1-ol, 3-(3-methoxyphenyl)-
• FT-0710957
• SGDGRPDGRFOQJL-UHFFFAOYSA-N
• AKOS010017740
• N-(2-hydroxyethyl)piperazine-N-(2-hydroxypropanesulfonicacid)sodiumsalt
• SCHEMBL2155272
• Z539904058
• EN300-84832
• VD5SW5KTK3
• A50685
• 3-METHOXYPHENYLPROPARGYL ALCOHOL
• 27913-19-5

• MDL： MFCD00671365
• Inchi： 1S/C10H10O2/c1-12-10-6-2-4-9(8-10)5-3-7-11/h2,4,6,8,11H,7H2,1H3
• InChI Key： SGDGRPDGRFOQJL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=C(C#CCO)C=1

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Not determined
• PSA: 29.46000
• LogP: 1.03900
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-(3-Methoxyphenyl)-2-propyn-1-ol

Professional Introduction to 3-(3-Methoxyphenyl)-2-propyn-1-ol (CAS No. 27913-19-5)

3-(3-Methoxyphenyl)-2-propyn-1-ol, a compound with the chemical identifier CAS No. 27913-19-5, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound, characterized by its aromatic and alkyne functional groups, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of a 3-methoxyphenyl moiety suggests possible interactions with biological targets, making it a valuable candidate for further investigation.

The structural framework of 3-(3-Methoxyphenyl)-2-propyn-1-ol consists of a benzene ring substituted with a methoxy group at the 3-position and an acetylenic group at the 2-position. This unique arrangement imparts distinct chemical properties that could be exploited in the design of novel therapeutic agents. The methoxy group enhances lipophilicity, while the alkyne functionality offers opportunities for further derivatization, enabling the synthesis of analogs with tailored biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing aromatic and heterocyclic structures. The 3-methoxyphenyl group is particularly noteworthy, as it is frequently encountered in natural products and pharmacologically active molecules. Studies have demonstrated that such moieties can modulate enzyme activity and receptor binding, making them attractive for drug discovery efforts.

One of the most compelling aspects of 3-(3-Methoxyphenyl)-2-propyn-1-ol is its potential as a building block for more complex molecules. The alkyne functionality serves as a versatile handle for chemical modifications, allowing researchers to introduce additional functional groups or linkages. This flexibility is crucial in medicinal chemistry, where precise control over molecular structure is essential for achieving desired pharmacological outcomes.

The compound's relevance extends to its role in synthetic organic chemistry. The combination of an aromatic ring and an alkyne provides a rich substrate for various reactions, including cross-coupling reactions, which are widely used in the construction of complex organic molecules. These reactions are particularly valuable in drug development, as they enable the efficient assembly of intricate molecular architectures.

Recent advancements in computational chemistry have further enhanced the utility of 3-(3-Methoxyphenyl)-2-propyn-1-ol. Molecular modeling studies have been employed to predict its interactions with biological targets, providing insights into its potential pharmacological activity. These computational approaches complement experimental investigations, allowing for a more comprehensive understanding of the compound's behavior.

The synthesis of 3-(3-Methoxyphenyl)-2-propyn-1-ol has been optimized through various methodologies, ensuring high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed reactions, have been particularly effective in constructing the desired molecular framework. These methods not only improve efficiency but also minimize waste, aligning with the principles of green chemistry.

In conclusion, 3-(3-Methoxyphenyl)-2-propyn-1-ol (CAS No. 27913-19-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a significant role in future advancements.